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Introduction
UNC6934 is a potent and selective chemical probe that targets the N-terminal PWWP domain

of the Nuclear Receptor Binding SET Domain Protein 2 (NSD2), also known as MMSET or

WHSC1.[1][2][3] NSD2 is a histone methyltransferase responsible for the di-methylation of

histone H3 at lysine 36 (H3K36me2), an epigenetic mark associated with active gene

transcription.[4][5] Aberrant NSD2 activity is implicated in various cancers, including multiple

myeloma.[4][5] UNC6934 acts as an antagonist, occupying the H3K36me2-binding pocket of

the NSD2 PWWP1 domain and disrupting its interaction with nucleosomes.[4][6] This leads to

the displacement of NSD2 from chromatin and its subsequent accumulation in the nucleolus.[1]

[2][4][6] These application notes provide detailed protocols for the preparation and use of

UNC6934 in key in vitro assays to study its effects on NSD2 localization and target

engagement. A closely related, yet inactive, compound, UNC7145, is available as a negative

control.[6]
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Property Value Citation(s)

Molecular Weight 443.46 g/mol [1][2]

Formula C₂₄H₂₁N₅O₄ [1][2]

Appearance Off-white to gray solid [1]

Purity >98% [3]

Solubility in DMSO

22-25 mg/mL (49.6 - 56.38

mM) (Fresh, non-hygroscopic

DMSO recommended)

[1][2]

Solubility in Water Insoluble [1][2]

Solubility in Ethanol Insoluble [2]

Storage (Powder) -20°C for up to 3 years [1]

Storage (Stock Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
[1]
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Assay Cell Line
UNC6934
Concentrati
on

Incubation
Time

Key
Readout

Citation(s)

NSD2

Nucleolar

Localization

U2OS 5 µM 4 hours

Co-

localization of

NSD2 with

nucleolar

markers (e.g.,

fibrillarin) by

confocal

microscopy.

[1][2][6]

Target

Engagement

(NanoBRET)

U2OS
Dose-

dependent
N/A

IC₅₀ of 1.09 -

1.23 µM for

disruption of

NSD2-

PWWP1 and

H3.3

interaction.

[1][2][4]

NSD2

Chromatin

Displacement

KMS-11 5 µM 72 hours

Increased

NSD2 in the

soluble

nuclear

fraction by

cellular

fractionation

and Western

blot.

[4]

Biochemical

Binding

(SPR)

N/A N/A N/A

K_d of 80 -

91 nM for

binding to

NSD2-

PWWP1.

[1][3][5]

Nucleosome

Interaction

N/A Dose-

dependent

N/A IC₅₀ of 104

nM for

disruption of

[3][4]
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(AlphaScreen

)

NSD2-

PWWP1 and

H3K36me2

nucleosome

interaction.

Experimental Protocols
Preparation of UNC6934 Stock Solutions
Objective: To prepare a high-concentration stock solution of UNC6934 in DMSO for subsequent

dilution in cell culture media.

Materials:

UNC6934 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortexer

Ultrasonic bath (optional)

Protocol:

Bring the UNC6934 powder and DMSO to room temperature.

Calculate the required amount of DMSO to achieve the desired stock concentration (e.g., 10

mM). For a 10 mM stock solution, dissolve 4.43 mg of UNC6934 in 1 mL of DMSO.

Add the calculated volume of fresh DMSO to the vial containing the UNC6934 powder.

Vortex thoroughly to dissolve the compound. If necessary, use an ultrasonic bath to aid

dissolution.[1]
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Once fully dissolved, aliquot the stock solution into smaller volumes in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -80°C for long-term storage (up to 6 months) or at -20°C

for short-term storage (up to 1 month).[1]

Protocol for Assessing NSD2 Nucleolar Localization by
Immunofluorescence
Objective: To visualize the subcellular localization of endogenous NSD2 in response to

UNC6934 treatment using confocal microscopy.

Materials:

U2OS cells

Cell culture medium (e.g., DMEM with 10% FBS)

Glass coverslips in a 24-well plate

UNC6934 stock solution (10 mM in DMSO)

Negative control, UNC7145 (10 mM in DMSO)

Phosphate-buffered saline (PBS)

2% Formaldehyde in PBS (Fixation buffer)

0.25% Triton X-100 in PBS (Permeabilization buffer)

1% Bovine Serum Albumin (BSA) in PBS-T (PBS with 0.1% Tween 20) (Blocking buffer)

Primary antibody: anti-NSD2 (e.g., Abcam, ab75359)

Primary antibody: anti-fibrillarin (nucleolar marker)

Fluorescently-labeled secondary antibodies (e.g., Alexa Fluor 488 and Alexa Fluor 594)
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DAPI or Hoechst 33342 (for nuclear counterstain)

Mounting medium

Confocal microscope

Protocol:

Cell Seeding: Seed U2OS cells onto glass coverslips in a 24-well plate at a density that will

result in 50-70% confluency the next day.

Compound Treatment: The following day, treat the cells with 5 µM UNC6934 or 5 µM

UNC7145 (negative control).[6] A DMSO vehicle control should be included. Incubate for 4

hours at 37°C.[1][2][6]

Fixation: After incubation, aspirate the medium and wash the cells three times with PBS. Fix

the cells with 2% formaldehyde in PBS for 10 minutes at room temperature.[6]

Permeabilization: Wash the cells three times with PBS. Permeabilize with 0.25% Triton X-

100 in PBS for 10 minutes at room temperature.[6]

Blocking: Wash the cells three times with PBS. Block with 1% BSA in PBS-T for 1 hour at

room temperature.[6]

Primary Antibody Incubation: Dilute the primary antibodies (anti-NSD2 and anti-fibrillarin) in

the blocking buffer according to the manufacturer's recommendations. Incubate the cells with

the primary antibody solution overnight at 4°C.[6]

Secondary Antibody Incubation: Wash the cells three times with PBS-T. Dilute the

fluorescently-labeled secondary antibodies in the blocking buffer. Incubate the cells with the

secondary antibody solution for 1 hour at room temperature, protected from light.

Counterstaining: Wash the cells three times with PBS-T. Incubate with DAPI or Hoechst

33342 solution for 5-10 minutes at room temperature to stain the nuclei.[7]

Mounting: Wash the cells twice with PBS. Mount the coverslips onto glass slides using an

appropriate mounting medium.
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Imaging and Analysis: Acquire images using a confocal microscope. Analyze the co-

localization of the NSD2 signal with the fibrillarin signal. Quantification can be performed

using methods such as Pearson's correlation coefficient.[1][2]

Protocol for Cellular Target Engagement using
NanoBRET™ Assay
Objective: To quantitatively measure the engagement of UNC6934 with the NSD2-PWWP1

domain in live cells.

Materials:

U2OS cells

Vectors for NanoLuc®-NSD2-PWWP1 fusion protein and HaloTag®-Histone H3.3

Transfection reagent

Opti-MEM™ I Reduced Serum Medium

UNC6934 and UNC7145 stock solutions

NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor

HaloTag® NanoBRET™ 618 Ligand (Tracer)

White, 96-well assay plates

Luminometer capable of measuring luminescence and filtered light emission (e.g., BRET

ratio)

Protocol:

Cell Transfection: Co-transfect U2OS cells with the NanoLuc®-NSD2-PWWP1 and

HaloTag®-Histone H3.3 expression vectors according to the transfection reagent

manufacturer's protocol.
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Cell Seeding: After 24 hours, harvest the transfected cells and seed them into a white, 96-

well plate at an appropriate density in culture medium.

Compound Treatment: Prepare serial dilutions of UNC6934 and UNC7145 in cell culture

medium. Add the compounds to the appropriate wells and include a DMSO vehicle control.

Tracer and Substrate Addition: Prepare the NanoBRET™ detection reagent by mixing the

HaloTag® NanoBRET™ 618 Ligand and the NanoBRET™ Nano-Glo® Substrate in Opti-

MEM™.

Assay Measurement: Add the detection reagent to all wells. Incubate the plate at 37°C for a

period determined by assay optimization (typically 2-4 hours).

Data Acquisition: Measure the donor emission (NanoLuc®) and acceptor emission

(HaloTag® 618) using a luminometer equipped with appropriate filters (e.g., 460nm for donor

and >600nm for acceptor).

Data Analysis: Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor

signal. Plot the NanoBRET™ ratio against the log of the compound concentration and fit the

data to a dose-response curve to determine the IC₅₀ value.[4]

Protocol for Cellular Fractionation and Western Blotting
Objective: To determine the effect of UNC6934 on the distribution of NSD2 between chromatin-

bound and soluble nuclear fractions.

Materials:

KMS-11 cells

UNC6934 and UNC7145 stock solutions

Cell culture medium

PBS

Subcellular protein fractionation kit (or buffers for cytoplasmic, nuclear soluble, and

chromatin-bound fractions)
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Protease inhibitor cocktail

SDS-PAGE gels

Transfer buffer

Nitrocellulose or PVDF membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies: anti-NSD2, anti-Histone H3 (chromatin fraction marker), anti-GAPDH

(cytoplasmic marker)

HRP-conjugated secondary antibodies

ECL detection reagent

Chemiluminescence imaging system

Protocol:

Cell Treatment: Culture KMS-11 cells and treat with 5 µM UNC6934, 5 µM UNC7145, or

DMSO for 72 hours.[4]

Cell Harvesting: Harvest the cells by centrifugation and wash with cold PBS.

Subcellular Fractionation: Perform subcellular fractionation according to a detailed protocol

or a commercial kit's instructions to separate the cytoplasmic, soluble nuclear, and

chromatin-bound fractions.[8][9] Ensure protease inhibitors are added to all lysis buffers. A

schematic of one such protocol involves sequential extraction with buffers of increasing salt

concentration.[4]

Protein Quantification: Determine the protein concentration of each fraction using a BCA or

Bradford assay.

Western Blotting: a. Normalize the protein amounts for each fraction and prepare samples

for SDS-PAGE. b. Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose

or PVDF membrane. c. Block the membrane with blocking buffer for 1 hour at room
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temperature. d. Incubate the membrane with the primary anti-NSD2 antibody overnight at

4°C. e. Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature. f. Wash the membrane again and

develop with ECL detection reagent. g. Capture the chemiluminescent signal using an

imaging system. h. Probe the same blot for loading controls and fraction markers (e.g.,

GAPDH for cytoplasm, Histone H3 for chromatin).[5][10]

Analysis: Compare the intensity of the NSD2 band in the different fractions between the

UNC6934-treated, UNC7145-treated, and DMSO control samples to assess the

displacement of NSD2 from chromatin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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